(3-Bromopropoxy)(tributyl)stannane
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Description
“(3-Bromopropoxy)(tributyl)stannane” is an organotin compound characterized by a tributyltin group bonded to a 3-bromopropoxy chain. Its molecular formula is C₁₅H₃₁BrOSn, with the bromine atom positioned on the terminal carbon of the propoxy chain. This structural configuration grants the compound unique reactivity, particularly in cross-coupling reactions and radical-mediated transformations. Organotin compounds like this are widely used in organic synthesis, materials science, and catalysis due to their ability to transfer tin-containing moieties or participate in bond-forming reactions .
The compound’s synthesis typically involves nucleophilic substitution or transmetallation reactions, where tributyltin precursors react with brominated alkoxy reagents. Industrial-scale production may employ continuous flow reactors to optimize yield and purity, as seen in analogous organotin syntheses .
Properties
CAS No. |
40894-08-4 |
|---|---|
Molecular Formula |
C15H33BrOSn |
Molecular Weight |
428.0 g/mol |
IUPAC Name |
3-bromopropoxy(tributyl)stannane |
InChI |
InChI=1S/3C4H9.C3H6BrO.Sn/c3*1-3-4-2;4-2-1-3-5;/h3*1,3-4H2,2H3;1-3H2;/q;;;-1;+1 |
InChI Key |
HMIJOUYBMJEPEE-UHFFFAOYSA-N |
Canonical SMILES |
CCCC[Sn](CCCC)(CCCC)OCCCBr |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Insights:
This contrasts with aromatic (e.g., phenoxy, thiophene) or shorter-chain substituents in analogues, which exhibit distinct electronic and steric profiles .
Reactivity in Synthesis : Compared to tributylstannane (Bu₃SnH), the bromopropoxy derivative is less prone to act as a reductant but more effective in tin-mediated substitutions or couplings. For example, in Stille couplings, its alkoxy chain may improve solubility in polar solvents compared to aryl-substituted stannanes .
Steric and Electronic Effects : Tributyltin groups offer greater steric bulk than trimethyltin, slowing reaction rates but improving selectivity. The bromine atom’s electronegativity also enhances the compound’s electrophilicity, facilitating nucleophilic attacks .
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